Cas no 1956437-40-3 ((2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl)

• Product Name: (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl
• CAS No: 1956437-40-3
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD24429021
• CID: 2503130
• PubChem ID: 118992279
• Update Time: 2025-05-20

(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride
• (2R)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl
• AK335746
• (2R)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hydrochloride
• DB-146118
• CS-0169711
• (R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol HCl
• MFCD24429021
• (2R)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol;hydrochloride
• AKOS027334531
• (2R)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride
• GS-7222
• 1956437-40-3
• (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl

• MDL： MFCD24429021
• Inchi： 1S/C9H12FNO.ClH/c1-6-7(9(11)5-12)3-2-4-8(6)10;/h2-4,9,12H,5,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： ZBQXUHCCNVLRHD-FVGYRXGTSA-N
• SMILES： Cl.FC1=CC=CC(=C1C)[C@H](CO)N

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Boiling Point: 281.8±9.0°C at 760 mmHg

(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol hcl

Introduction to (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol HCl (CAS No. 1956437-40-3)

The compound (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol HCl, identified by its CAS number 1956437-40-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of chiral amines that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The presence of both a fluoro-substituted aromatic ring and an amine group makes this molecule particularly interesting for its structural and functional properties.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro-substituent in the 3-fluoro-2-methylphenyl moiety of this compound contributes to these desirable characteristics, making it a valuable scaffold for designing novel therapeutic agents. The stereochemistry of the molecule, as indicated by the (R) configuration at the chiral center, further influences its pharmacological activity and interactions with biological systems.

The synthesis of (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol HCl involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the fluoro-substituted phenyl ring, followed by its coupling with an appropriate amino acid derivative. The stereochemical integrity at the chiral center is maintained through careful selection of catalysts and reaction conditions, ensuring high enantioselectivity. This compound exemplifies the importance of chirality in drug design, where even small changes in molecular configuration can significantly impact therapeutic efficacy.

Recent studies have demonstrated the potential of this compound as a precursor in the synthesis of more complex pharmaceuticals. Its structural features make it a versatile building block for further derivatization, allowing chemists to explore various pharmacophores and optimize drug-like properties. The amine group in particular provides multiple sites for functionalization, enabling the creation of molecules with tailored biological activities. This flexibility has made (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol HCl a subject of interest in both academic research and industrial drug development.

The pharmacological profile of this compound has been investigated in several preclinical studies. Initial research suggests that it may exhibit properties relevant to central nervous system (CNS) disorders, including potential effects on neurotransmitter pathways. The fluoro-substituent is known to modulate receptor binding affinity, which could be exploited to enhance therapeutic effects while minimizing side reactions. Additionally, the chiral center's configuration may influence metabolic pathways, offering opportunities to improve drug persistence and reduce degradation rates.

In vitro studies have shown that derivatives of this compound can interact with various biological targets, including enzymes and receptors involved in inflammation and pain modulation. These interactions are critical for understanding its potential therapeutic applications and for guiding further optimization efforts. Researchers have also explored its behavior in cell-based assays, where it demonstrates promising activity against certain disease models. Such findings underscore the importance of this compound as a lead structure in medicinal chemistry.

The chemical stability and solubility profile of (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol HCl are additional factors that contribute to its attractiveness as a pharmaceutical intermediate. Its ability to form hydrochloride salts enhances solubility, making it more suitable for formulation into dosage forms such as tablets or injectables. This property is particularly important for ensuring consistent drug delivery and bioavailability in clinical settings.

The synthesis and application of this compound also highlight advancements in green chemistry principles. Modern synthetic methods emphasize efficiency, sustainability, and minimal waste generation. Techniques such as catalytic asymmetric synthesis allow for the production of enantiomerically pure compounds without excessive reliance on hazardous reagents or harsh conditions. These approaches align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Future directions for research on this compound include exploring its role in combinatorial therapy regimens. By pairing it with other bioactive molecules, researchers may uncover synergistic effects that enhance treatment outcomes. Additionally, computational modeling techniques can be employed to predict how structural modifications will impact pharmacokinetic properties, accelerating the discovery process.

In conclusion, (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol HCl (CAS No. 1956437-40-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis showcases modern organic synthesis techniques, while its pharmacological properties suggest promising avenues for drug development. As research continues to uncover new insights into its behavior and interactions with biological systems, this compound is poised to play an important role in future medical innovations.